Cas no 2137609-40-4 (Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 2137609-40-4
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5777124
• PubChem ID: 165471268
• Update Time: 2025-06-24

Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137609-40-4
• tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate
• EN300-800137
• Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O2/c1-5-16(18-11-6-7-12-18)9-8-10-17(13-16)14(19)20-15(2,3)4/h5-13H2,1-4H3
• InChI Key： QSJCBSUWFYOYFE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC)(C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate

Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2137609-40-4): An Overview

Tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2137609-40-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate is composed of a tert-butyl group attached to a piperidine ring, which is further substituted with an ethyl group and a pyrrolidine moiety. This intricate arrangement imparts specific physical and chemical properties that make it an interesting candidate for various studies. The tert-butyl group, known for its steric hindrance and stability, contributes to the compound's overall robustness and resistance to degradation. The pyrrolidine ring, on the other hand, introduces flexibility and potential for hydrogen bonding, which can be crucial in biological interactions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to yield high purity products with excellent yields. These methods not only streamline the synthesis process but also reduce the environmental impact by minimizing waste and by-products. For instance, a study published in the Journal of Organic Chemistry detailed a novel protocol that utilized a palladium catalyst in combination with a phosphine ligand to achieve selective coupling of the tert-butyl and ethyl groups onto the piperidine ring.

In terms of its biological activity, tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate has shown promising results in preclinical studies. Research conducted at several leading pharmaceutical companies has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit selective binding to certain GPCRs involved in pain signaling pathways, making it a candidate for the development of new analgesic agents. A study published in Nature Communications reported that tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate effectively reduced pain responses in animal models without causing significant side effects.

Beyond its potential as a therapeutic agent, tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis. For example, researchers at the University of California have utilized this compound as a starting material to synthesize novel compounds with enhanced pharmacological properties. These derivatives have shown improved solubility and bioavailability compared to their parent compounds, which can significantly enhance their therapeutic efficacy.

The safety profile of tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings are supported by data from both in vitro and in vivo experiments, which have demonstrated minimal cytotoxicity and organ toxicity. Furthermore, pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that this compound can be effectively delivered to target tissues with minimal systemic side effects.

In conclusion, tert-butyl 3-ethyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2137609-40-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents and advanced synthetic intermediates. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.